Cas no 2646-31-3 (4-(4-Bromophenyl)-3-thiosemicarbazide)

4-(4-Bromophenyl)-3-thiosemicarbazide structure
2646-31-3 structure
Product Name:4-(4-Bromophenyl)-3-thiosemicarbazide
CAS No:2646-31-3
MF:C7H8BrN3S
MW:246.12751865387
MDL:MFCD00060578
CID:262453
PubChem ID:2735617
Update Time:2025-04-19

4-(4-Bromophenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,N-(4-bromophenyl)-
    • 1-amino-3-(4-bromophenyl)thiourea
    • 4-(4-Bromophenyl)-3-thiosemicarbazide
    • 4-bromophenylthiosemicarbazide
    • AKOS003329094
    • 3-amino-1-(4-bromophenyl)thiourea
    • CAA64631
    • SB86455
    • DTXSID10181056
    • AB01327421-02
    • 4-(p-Bromophenyl)thiosemicarbazide
    • CS-0323834
    • 2646-31-3
    • MFCD00060578
    • Hydrazinecarbothioamide, N-(4-bromophenyl)-
    • A818460
    • CHEMBL3286600
    • BDBM50019769
    • N-(4-Bromophenyl)hydrazinecarbothioamide
    • 4-(4-Bromophenyl)thiosemicarbazide
    • 1-azanyl-3-(4-bromophenyl)thiourea
    • FT-0634428
    • NCGC00332931-01
    • SCHEMBL9036606
    • DTXCID20103547
    • STK408617
    • DB-046962
    • MDL： MFCD00060578
    • Inchi： 1S/C7H8BrN3S/c8-5-1-3-6(4-2-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
    • InChI Key： ACKSCWQUPJXVIC-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)NC(NN)=S

Computed Properties

  • Exact Mass: 244.96200
  • Monoisotopic Mass: 244.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.2A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.726
  • Melting Point: 181-182°C (dec.)
  • Boiling Point: 335.9°Cat760mmHg
  • Flash Point: 156.9°C
  • Refractive Index: 1.748 
  • PSA: 82.17000
  • LogP: 2.77340

4-(4-Bromophenyl)-3-thiosemicarbazide Security Information

  • HazardClass：IRRITANT

4-(4-Bromophenyl)-3-thiosemicarbazide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(4-Bromophenyl)-3-thiosemicarbazide Pricemore >>

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abcr
AB149524-1 g
4-(4-Bromophenyl)-3-thiosemicarbazide, 97%; .
 2646-31-3 97%
1 g
 €128.10 2023-07-20
abcr
AB149524-5 g
4-(4-Bromophenyl)-3-thiosemicarbazide, 97%; .
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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